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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethyldecane is a branched-chain alkane, an organic compound belonging to the

saturated hydrocarbon family.[1][2] Its molecular formula is C12H26.[1][2] This document

provides a comprehensive overview of its chemical structure, physical and chemical properties,

synthesis, and analytical characterization. Given its nature as a simple hydrocarbon, it is not

involved in biological signaling pathways. This guide is intended for professionals in research

and development who require detailed technical information on this compound.

Chemical Structure
The structure of 2,4-dimethyldecane consists of a ten-carbon decane backbone with two

methyl group substituents at the second and fourth carbon positions.[2]

Figure 1: Chemical structure of 2,4-dimethyldecane.

Physicochemical Properties
2,4-Dimethyldecane is a colorless liquid at room temperature.[2] It is a nonpolar compound,

making it insoluble in water but soluble in organic solvents.[2] Compared to its straight-chain

isomer, n-dodecane, 2,4-dimethyldecane has a lower boiling point due to its branched
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structure, which reduces the surface area for intermolecular van der Waals forces. The key

physical and chemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C12H26 [1][2]

Molecular Weight 170.33 g/mol [3]

CAS Number 2801-84-5 [3]

IUPAC Name 2,4-dimethyldecane [3]

Density 0.749 g/cm³ [4]

Boiling Point 200.4 °C at 760 mmHg [4]

Melting Point -50.8 °C (estimate) [4]

Flash Point 130.2 °C [4]

Vapor Pressure 0.461 mmHg at 25 °C [4]

Refractive Index 1.42 [4]

Kovats Retention Index (non-

polar column)
1106 [3]

Experimental Protocols
Synthesis of 2,4-Dimethyldecane
A common and effective method for the synthesis of 2,4-dimethyldecane involves a Grignard

reaction followed by dehydration and catalytic hydrogenation.[1]
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Synthesis of 2,4-Dimethyldecane
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Figure 2: Experimental workflow for the synthesis of 2,4-dimethyldecane.

Methodology:

Grignard Reaction: A solution of 4-methyl-2-pentanone (0.5 mol) in anhydrous ether (50 mL)

is added dropwise to a 2M solution of hexylmagnesium chloride in ether (250 mL, 0.5 mol) at

room temperature. The reaction mixture is stirred for 5 hours.[1]

Work-up: The reaction mixture is then poured into a saturated aqueous solution of

ammonium chloride and extracted with diethyl ether (2 x 50 mL). The combined organic

layers are dried over anhydrous sodium sulfate, and the solvent is removed under reduced

pressure to yield the crude alcohol intermediate, 2,4-dimethyl-2-decanol.[1]

Dehydration: The crude alcohol (0.38 mol) is dissolved in toluene (300 mL), and a catalytic

amount of p-toluenesulfonic acid (0.5 g) is added. The mixture is refluxed overnight using a

Dean-Stark apparatus to remove the water formed during the reaction. After cooling, ethyl

acetate is added, and the organic layer is washed with water, dried over anhydrous sodium

sulfate, and concentrated to give a mixture of alkenes.[1]

Hydrogenation: The alkene mixture is then subjected to catalytic hydrogenation using a

palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere to yield the final product,

2,4-dimethyldecane.[1]

Purification: Fractional Distillation
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The crude 2,4-dimethyldecane obtained from the synthesis is purified by fractional distillation.

[1]

Methodology:

The crude product is placed in a round-bottom flask with a stir bar and connected to a

fractionating column.

The apparatus is set up for distillation, and the flask is heated.

Fractions are collected based on their boiling points. The main fraction is collected at

approximately 200.4 °C at atmospheric pressure.[4]

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and purity assessment of 2,4-
dimethyldecane.

Methodology:

Instrumentation: An Agilent 6890N gas chromatograph coupled to a 5973N mass

spectrometer, or a similar system, can be used.[5]

Column: A non-polar capillary column, such as a HP-5 (30 m x 0.25 mm x 0.25 µm), is

suitable for separating branched alkanes.[5]

Carrier Gas: Helium is used as the carrier gas.[5]

Temperature Program: A typical temperature program starts at an initial temperature of 80°C,

followed by a ramp of 4°C/min to a final temperature of 300°C, which is then held for 30

minutes.[5]

Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode.

The fragmentation pattern of branched alkanes is characterized by cleavage at the

branching points, leading to the formation of stable secondary and tertiary carbocations.[6]
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For 2,4-dimethyldecane, characteristic fragments would be expected from the loss of alkyl

radicals at the C2 and C4 positions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR are used to confirm the structure of 2,4-dimethyldecane.

Methodology:

Sample Preparation: For ¹H NMR, 5-25 mg of the purified compound is dissolved in

approximately 0.7 mL of a deuterated solvent such as chloroform-d (CDCl₃). For ¹³C NMR, a

more concentrated solution is preferable. The solution should be filtered to remove any

particulate matter.

¹H NMR: The ¹H NMR spectrum of 2,4-dimethyldecane shows a complex multiplet in the

aliphatic region. The spectrum for the synthesized compound has been reported with signals

in the following regions: δ 0.81–0.89 (m, 12 H), 0.92–1.15 (m, 3H), 1.16–1.36 (m, 9H), 1.37–

1.52 (m, 1H), and 1.53–1.71 (m, 1H).[1]

¹³C NMR: ¹³C NMR spectroscopy is particularly useful for the structural determination of

alkanes. Techniques such as DEPT (Distortionless Enhancement by Polarization Transfer)

can be used to differentiate between CH, CH₂, and CH₃ groups, aiding in the complete

assignment of the carbon signals.[1]

Signaling Pathways
As a simple, non-polar hydrocarbon, 2,4-dimethyldecane is not known to be involved in any

biological signaling pathways. Its primary roles in industrial and research settings are as a

solvent, a component of fuels, or a reference compound.

Conclusion
This technical guide provides a detailed overview of the chemical structure, properties,

synthesis, and analysis of 2,4-dimethyldecane. The information presented is intended to be a

valuable resource for researchers and professionals requiring a comprehensive understanding

of this branched alkane. The provided experimental protocols offer a starting point for the

synthesis and characterization of this and similar long-chain branched alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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